Cas no 2229376-31-0 (N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine
• CAS No: 2229376-31-0
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5902567
• PubChem ID: 165624532
• Update Time: 2025-10-29

N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine
• 2229376-31-0
• N-[(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine
• EN300-1771971

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-6-8(7-12(4)14)13(5)11-9/h6,14H,7H2,1-5H3
• InChI Key： FYBMPTMWFHLDAS-UHFFFAOYSA-N
• SMILES： ON(C)CC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.3Ų

Additional information on N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS No. 2229376-31-0)

N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS No. 2229376-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both tert-butyl and methylhydroxylamine groups in its structure enhances its potential as a building block for synthesizing bioactive molecules.

In recent years, the demand for pyrazole-based compounds has surged, driven by their applications in developing anti-inflammatory agents, antioxidants, and crop protection chemicals. Researchers are particularly interested in CAS No. 2229376-31-0 due to its potential role in modulating enzymatic activity and improving metabolic stability in drug candidates. Its N-methylhydroxylamine moiety also makes it a candidate for studying nitrogen-oxygen bond interactions, a hot topic in computational chemistry.

The synthesis of N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine typically involves multi-step reactions, including condensation and functional group protection strategies. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing trend of green chemistry, as scientists seek to minimize waste and optimize yields.

From an industrial perspective, CAS No. 2229376-31-0 is often discussed in forums focusing on custom synthesis and scalable production. Companies specializing in fine chemicals are exploring its commercial viability, especially for applications in high-value intermediates. Its stability under various pH conditions further broadens its utility in formulation development, a key concern for manufacturers.

Environmental and safety assessments of N-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine highlight its compatibility with sustainable practices. Unlike some traditional reagents, it does not pose significant ecological risks, making it a preferred choice for eco-friendly synthesis. This aligns with the global shift toward ESG (Environmental, Social, and Governance) compliance in chemical industries.

In summary, CAS No. 2229376-31-0 represents a promising compound at the intersection of medicinal chemistry and agrochemical innovation. Its structural features and functional adaptability position it as a valuable asset for researchers tackling challenges in drug design and crop science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.